Cas no 15845-96-2 (Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6a,11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6a,11b,16a)-
• CAS No: 15845-96-2
• MF: C₂₇H₃₆F₂O₅
• MW: 478.568555831909
• CID: 146810
• PubChem ID: 66381
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6a,11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6a,11b,16a)-
• [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17S)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dimethylpropanoate
• DIFLUCORTOLONE PIVALATE
• (6alpha,11beta,16alpha)-6,9-difluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl 2,2-dimethylpropanoate
• 6alpha,9-Difluoro-11beta,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-pivalate
• Diflucortolone pivalate [USAN]
• Pregna-1,4-diene-3,20-dione, 21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6alpha,11beta,16alpha)-
• SH 968
• UNII-ZR05N78276
• 6α,9-Difluoro-11β-hydroxy-16α-methyl-21-pivaloyloxypregna-1,4-diene-3,20-dione
• 6α,9-Difluoro-11β,21-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione 21-pivalate
• SH-968
• CHEMBL2106277
• Q27295854
• D03813
• DIFLUCORTOLONE PIVALATE [MART.]
• DB14664
• [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17S)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl]2,2-dimethylpropanoate
• ZR05N78276
• Pregna-1,4-diene-3,20-dione, 21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6.alpha.,11.beta.,16.alpha.)-
• SCHEMBL668256
• 15845-96-2
• Difluocortolone pivalate
• Diflucortolone pivalate (USAN)
• DTXSID70166425
• NS00015403
• EINECS 239-953-4

• Inchi： 1S/C27H36F2O5/c1-14-9-16-17-11-19(28)18-10-15(30)7-8-26(18,6)27(17,29)21(32)12-25(16,5)22(14)20(31)13-34-23(33)24(2,3)4/h7-8,10,14,16-17,19,21-22,32H,9,11-13H2,1-6H3/t14-,16+,17+,19+,21+,22-,25+,26+,27+/m1/s1
• InChI Key： UWGRWFCLGQWKPR-GSTUPEFVSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)[C@H](C(COC(C(C)(C)C)=O)=O)[C@@]1(C)C[C@@H]2O)F)=O)C

Computed Properties

• Exact Mass: 478.25318
• Monoisotopic Mass: 478.25308057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67

Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6a,11b,16a)- Security Information

• WGK Germany：3